
Safety and Handling of 1-Penten-3-ol: A
Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Penten-3-OL

Cat. No.: B1202030 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and handling

precautions for 1-Penten-3-ol (CAS No. 616-25-1). The information is compiled from various

safety data sheets and chemical references to ensure a thorough understanding of the

potential hazards and safe laboratory practices associated with this compound.

Hazard Identification and Classification
1-Penten-3-ol is classified as a flammable liquid.[1][2][3] It is crucial to understand its GHS

(Globally Harmonized System of Classification and Labelling of Chemicals) classification to

implement appropriate safety measures.

GHS Classification: Flammable Liquid, Category 3[1][2][3] Signal Word: Warning[2] Hazard

Statement: H226 - Flammable liquid and vapor.[1][2][3]

The NFPA (National Fire Protection Association) ratings for this chemical are:

Health Hazard: 0 - Materials that, under emergency conditions, would offer no hazard

beyond that of ordinary combustible materials.[2]

Fire Hazard: 3 - Liquids and solids that can be ignited under almost all ambient temperature

conditions.[2]
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The following diagram illustrates the logical relationship of the GHS hazard classification for 1-
Penten-3-ol.

GHS Hazard Classification: 1-Penten-3-ol

Prevention (P210, P233, P240, P241, P242, P243, P280)
Response (P303+P361+P353, P370+P378)

Storage (P403+P235) Disposal (P501)

1-Penten-3-ol

Flammable Liquid
Category 3

is classified as

H226:
Flammable liquid and vapor

results in

Keep away from heat/sparks/open flames.
Keep container tightly closed.
Ground/bond container and receiving equipment.
Use explosion-proof equipment.
Use only non-sparking tools.
Take precautionary measures against static discharge.
Wear protective gloves/eye protection.

requires

IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with water/shower.
In case of fire: Use dry sand, dry chemical or
alcohol-resistant foam for extinction.

requires

Store in a well-ventilated place.
Keep cool.

requires

Dispose of contents/container to
an approved waste disposal plant.

requires
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GHS Hazard Communication for 1-Penten-3-ol

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Penten-3-ol is provided in the

table below. It is important to note that detailed experimental methodologies for determining

these properties are not consistently provided in the available literature.
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Property Value

Appearance Colorless to pale yellow liquid

Molecular Formula C5H10O

Molecular Weight 86.13 g/mol

Boiling Point 114-115 °C at 760 mmHg

Flash Point 25-28 °C (77-82.4 °F) - Closed Cup

Density 0.838-0.839 g/mL at 20-25 °C

Refractive Index 1.422-1.427 at 20 °C

Water Solubility 90.1 g/L

Vapor Density 2.97 (Air = 1)

Toxicological Data
There is a significant lack of comprehensive toxicological data for 1-Penten-3-ol in publicly

available resources.[1][4] Most safety data sheets indicate that the toxicological properties

have not been thoroughly investigated.[1] This lack of data underscores the importance of

handling this chemical with care and minimizing exposure.
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Toxicological Endpoint Data

Acute Toxicity No data available

Skin Corrosion/Irritation No data available

Serious Eye Damage/Irritation No data available

Respiratory or Skin Sensitization No data available

Germ Cell Mutagenicity No data available

Carcinogenicity

No component of this product present at levels

greater than or equal to 0.1% is identified as

probable, possible or confirmed human

carcinogen by IARC.

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) No data available

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard No data available

Given the absence of detailed toxicological studies, it is prudent to treat 1-Penten-3-ol as a

potentially hazardous substance and to handle it with appropriate engineering controls and

personal protective equipment to minimize any potential for exposure.

Safe Handling and Storage
Engineering Controls

Work with 1-Penten-3-ol should be conducted in a well-ventilated area, preferably in a

chemical fume hood.[2]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

Ground and bond containers and receiving equipment to prevent static discharge.[1][2]

Personal Protective Equipment (PPE)
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Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][4]

Skin Protection: Chemical-resistant gloves (e.g., nitrile) and protective clothing are

recommended to prevent skin contact.[2][4][5]

Respiratory Protection: If ventilation is inadequate, a NIOSH-approved respirator should be

worn.[2]

Handling Procedures
Keep away from heat, sparks, open flames, and other ignition sources.[1][2][5]

Use only non-sparking tools.[1][2]

Avoid inhalation of vapor or mist.[4]

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage Conditions
Store in a cool, dry, and well-ventilated place.[4][5][6]

Keep the container tightly closed.[2][4][6]

Store away from strong oxidizing agents.[6]

The following diagram outlines a general workflow for the safe handling of 1-Penten-3-ol in a

laboratory setting.
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Safe Handling Workflow for 1-Penten-3-ol

Start

Preparation:
- Review SDS

- Don appropriate PPE
(gloves, goggles)

- Ensure fume hood is operational

Handling & Use:
- Work in fume hood

- Ground/bond containers
- Use non-sparking tools

- Keep away from ignition sources

Spill?

Spill Response:
- Evacuate area

- Ventilate
- Absorb with inert material

- Dispose as hazardous waste

Yes

Temporary Storage:
- Keep container tightly closed

- Store in a cool, well-ventilated area

No

Waste Disposal:
- Collect in a labeled, sealed container

- Dispose of as hazardous waste
according to regulations

End
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General Laboratory Handling Workflow
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Emergency Procedures
First-Aid Measures

Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.[2][4]

Skin Contact: Immediately remove all contaminated clothing. Rinse skin with plenty of water.

[2][5]

Eye Contact: Rinse cautiously with water for several minutes.[2]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[4]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][5]

Unsuitable Extinguishing Media: A solid stream of water may be ineffective.

Specific Hazards: Vapors may form explosive mixtures with air and can travel to a source of

ignition and flash back.[5] Containers may explode when heated.[5]

Protective Equipment: Wear a self-contained breathing apparatus and full protective gear.[2]

[5]

Accidental Release Measures
Personal Precautions: Evacuate personnel to a safe area. Remove all sources of ignition.[4]

Ensure adequate ventilation. Wear appropriate personal protective equipment.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.

Methods for Cleaning Up: Contain the spillage and then collect with a non-combustible

absorbent material (e.g., sand, earth, diatomaceous earth, vermiculite) and place in a

container for disposal according to local regulations.
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Stability and Reactivity
Reactivity: Flammable liquid and vapor.[2]

Chemical Stability: Stable under recommended storage conditions.[2]

Conditions to Avoid: Heat, flames, sparks, and other ignition sources.[2]

Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon oxides may be formed under fire conditions.[1]

This guide is intended to provide essential safety and handling information for 1-Penten-3-ol. It
is not a substitute for a comprehensive risk assessment, which should be conducted before

any new or modified procedure involving this chemical. Always refer to the most current Safety

Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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